Cas no 1368470-05-6 (3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid
• CAS No: 1368470-05-6
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• CID: 6366026
• PubChem ID: 82495339
• Update Time: 2025-06-13

3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid
• EN300-1983741
• 1368470-05-6

• Inchi： 1S/C11H12ClFO2/c1-11(2,6-10(14)15)8-5-7(12)3-4-9(8)13/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： UWVHPLKQHKLFOY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C)(C)CC(=O)O)F

Computed Properties

• Exact Mass: 230.0509855g/mol
• Monoisotopic Mass: 230.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid

Introduction to 3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid (CAS No. 1368470-05-6)

3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 1368470-05-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a chloro and fluoro substituted aromatic ring fused with a butanoic acid side chain. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural motif of 3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid is highly intriguing from a chemical perspective. The aromatic ring, decorated with both chloro and fluoro substituents, is known to influence electronic distribution and metabolic stability, key factors in drug design. The butanoic acid moiety introduces a polar carboxyl group, which can participate in hydrogen bonding and enhance solubility, crucial for pharmacokinetic considerations. Additionally, the methyl group at the third carbon of the butanoic chain contributes to steric hindrance, potentially affecting binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing small molecules with tailored properties for therapeutic applications. The compound 3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid has emerged as a promising candidate in this context. Its structural features make it an attractive building block for designing molecules that can interact with biological pathways involved in various diseases. Specifically, the combination of chloro and fluoro substituents on the aromatic ring has been shown to enhance metabolic stability and binding affinity in several drug candidates.

One of the most compelling aspects of 3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid is its potential utility in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The aromatic ring of this compound can be designed to interact with the ATP-binding pocket of kinases, while the carboxyl group and side chain can provide additional binding interactions. This dual interaction mechanism enhances the compound's ability to inhibit kinase activity effectively.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluoro substituent in particular is known to modulate pharmacokinetic properties such as bioavailability and metabolic clearance. In the case of 3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid, the presence of this group contributes to improved pharmacokinetic profiles, making it a more viable candidate for further development into a drug candidate. Additionally, computational modeling studies have suggested that the chloro substituent enhances binding interactions by increasing electron density in specific regions of the aromatic ring, further optimizing its potential as a kinase inhibitor.

The synthesis of 3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, advances in synthetic methodologies have made it possible to access this compound more efficiently. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic ring with high precision, while stereoselective transformations have been utilized to introduce the desired functional groups at specific positions.

Once synthesized, 3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid can be further modified to explore its potential as a therapeutic agent. Medicinal chemists often employ structure-activity relationship (SAR) studies to systematically modify various parts of the molecule and assess their impact on biological activity. By varying substituents on the aromatic ring or modifying the butanoic acid side chain, researchers can generate libraries of analogs with tailored properties. These analogs can then be screened for their ability to interact with biological targets and modulate disease-related pathways.

The growing interest in fluorinated compounds stems from their unique electronic properties and metabolic stability. Fluorine atoms are relatively small and electronegative, which allows them to influence electronic distribution in molecules without significantly altering their overall size or shape. This property makes fluorinated compounds particularly useful for designing drugs that require precise interactions with biological targets. In addition, fluorine atoms can enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases.

In conclusion,3-(5-chloro-2-fluorophenyl)-3-methylbutanoic acid (CAS No. 1368470-05-6) represents an exciting opportunity for pharmaceutical research and development. Its unique structural features make it a versatile scaffold for designing molecules with potential therapeutic applications in areas such as oncology and inflammatory diseases. As research continues to uncover new ways to leverage fluorinated compounds,this molecule is poised to play an important role in shaping future drug discovery efforts.